3-[(2-hydroxyanilino)methylene]-2-benzofuran-1(3H)-one

• IUPAC Name: 3-[(2-hydroxyphenyl)iminomethyl]-2-benzofuran-1-ol
• InChI: InChI=1S/C15H11NO3/c17-13-8-4-3-7-12(13)16-9-14-10-5-1-2-6-11(10)15(18)19-14/h1-9,17-18H
• InChI Key: DGEZWBQTMZAFGI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)N=CC2=C3C=CC=CC3=C(O2)O)O
• Molecular Formula: C15H11NO3
• Molecular Weight: 253.25 g/mol

Description

The compound “3-[(2-hydroxyanilino)methylene]-2-benzofuran-1(3H)-one” is a chemical compound with a complex structure. It is also known by its CAS number 339008-47-8.

Molecular Structure Analysis

The molecular structure of this compound is complex, as it includes a benzofuran ring along with a hydroxyanilino group. The exact structure would need to be determined through advanced techniques such as X-ray crystallography.

Scientific Research Applications

• Silver-Mediated Synthesis : The silver-mediated synthesis involving compounds like 3-[(2-hydroxyanilino)methylene]-2-benzofuran-1(3H)-one is notable. This process involves a sequential 5-endo-dig cyclization and [3 + 2] cycloaddition, proving efficient for creating substituted benzofuran- and indole-pyrroles, which are valuable in medicinal chemistry (Liu et al., 2019).

• Wittig Reaction Applications : Benzofuran derivatives, similar to the compound , have been effectively synthesized through Wittig reactions with resonance-stabilized phosphoranes. This method provides a convenient route for producing functionally substituted benzofurans, essential in various pharmaceutical applications (Chan, Elix, & Ferguson, 1975).

• Potential in Biologically Active Substances : A series of substituted 3-R-aminomethylenebenzofuranones, related to the compound of interest, has been synthesized, showing promise in the search for biologically active substances. These compounds are vital for developing new pharmaceutical agents (Panisheva et al., 2007).

• Synthesis of Tetrahydrofurobenzofurans : The synthesis of tetrahydrofurobenzofurans from compounds like 5-hydroxy-3-methyl-3H-benzofuran-2-one demonstrates the versatility of benzofuran derivatives in creating complex molecular structures used in various chemical processes (Luo et al., 2005).

• Crystal Structure Analysis : The crystal structure of compounds like 3-(3,4-dimethylanilino)-2-benzofuran-1(3H)-one has been studied, highlighting the molecular arrangements and interactions crucial in understanding their chemical behavior and potential applications (Salim et al., 2015).